Cas no 651058-93-4 (Benzoic acid, 4-chloro-3-(ethylsulfonyl)-)

Benzoic acid, 4-chloro-3-(ethylsulfonyl)- structure
651058-93-4 structure
Product Name:Benzoic acid, 4-chloro-3-(ethylsulfonyl)-
CAS No:651058-93-4
MF:C9H9ClO4S
MW:248.683360815048
CID:406887
PubChem ID:43140954
Update Time:2025-04-19

Benzoic acid, 4-chloro-3-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-3-(ethylsulfonyl)-
    • 4-chloro-3-ethylsulfonylbenzoic acid
    • 4-Chloro-3-(ethanesulfonyl)benzoic acid
    • 651058-93-4
    • DTXSID30655507
    • Inchi: 1S/C9H9ClO4S/c1-2-15(13,14)8-5-6(9(11)12)3-4-7(8)10/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: KDIIKGKSAWIAFI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)O)C=C1S(CC)(=O)=O

Computed Properties

  • Exact Mass: 247.99107
  • Monoisotopic Mass: 247.9910076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 71.44

Benzoic acid, 4-chloro-3-(ethylsulfonyl)- Related Literature

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd